Cas no 78056-39-0 (4,5-difluoro-2-nitro-aniline)

• Product Name: 4,5-difluoro-2-nitro-aniline
• CAS No: 78056-39-0
• MF: C₆H₄F₂N₂O₂
• MW: 174.104968070984
• MDL: MFCD00010876
• CID: 59939
• PubChem ID: 24857587
• Update Time: 2025-06-09

4,5-difluoro-2-nitro-aniline Chemical and Physical Properties

Names and Identifiers

• 4,5-DIFLUORO-2-NITROANILINE
• 3,4-Difluoro-6-nitroaniline
• 4,5-Difluoro-2-nitrophenylamine
• 2-nitro-3,4-difluoroaniline
• 2-nitro-4,5-difluoroaniline
• 4,5-difluoro-2-nitro-aniline
• 4,5-difluoro-2-nitrobenzenamine
• 4,5-difluoro-2-nitro-phenylamine
• Benzenamine, 4,5-difluoro-2-nitro-
• WDMCABATCGQAKK-UHFFFAOYSA-N
• 2-Amino-4,5-difluoronitrobenzene
• NSC402976
• PubChem2121
• 4,5-difluoro2-nitroaniline
• 4,5-difluoro-2nitroaniline
• KSC495K8D
• CL8438
• EN300-27866
• BP-20379
• GS-3399
• MFCD00010876
• CCG-302571
• NS00126256
• FT-0601439
• NSC 402976
• CS-W008348
• AC-3677
• SCHEMBL199359
• DTXSID00228702
• A19758
• CHEMBL4459918
• 78056-39-0
• D3644
• NSC-402976
• Z235347007
• 4,5-Difluoro-2-nitroaniline, 98%
• AKOS001393903
• AM20061125
• DB-006585
• DTXCID10151193
• SY004058

• MDL： MFCD00010876
• Inchi： 1S/C6H4F2N2O2/c7-3-1-5(9)6(10(11)12)2-4(3)8/h1-2H,9H2
• InChI Key： WDMCABATCGQAKK-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)[N+](=O)[O-])N)F
• BRN： 2723242

Computed Properties

• Exact Mass: 174.02400
• Monoisotopic Mass: 174.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 174.10
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 71.8

Experimental Properties

• Color/Form: Yellow powder.
• Density: 1.554
• Melting Point: 106.0 to 110.0 deg-C
• Boiling Point: 308.1 °C at 760 mmHg
• Flash Point: 140.1℃
• Refractive Index: 1.575
• PSA: 71.84000
• LogP: 2.55960
• Solubility: Not determined

4,5-difluoro-2-nitro-aniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4,5-difluoro-2-nitro-aniline

Comprehensive Overview of 4,5-Difluoro-2-nitroaniline (CAS No. 78056-39-0): Properties, Applications, and Industry Insights

4,5-Difluoro-2-nitroaniline (CAS 78056-39-0) is a fluorinated aromatic compound widely recognized for its role as a versatile intermediate in organic synthesis. With the molecular formula C₆H₄F₂N₂O₂, this nitroaniline derivative features two fluorine atoms at the 4 and 5 positions, enhancing its reactivity and making it valuable for constructing complex molecules. Its fluoro-nitroaniline structure is pivotal in pharmaceuticals, agrochemicals, and advanced material research, aligning with growing trends in sustainable chemistry and precision manufacturing.

The compound’s thermal stability and solubility in polar solvents (e.g., DMSO or ethanol) make it suitable for controlled reactions under mild conditions. Researchers frequently explore its use in cross-coupling reactions, a hotspot in modern catalysis studies, to develop novel heterocyclic compounds. Recent publications highlight its utility in synthesizing fluorescent dyes and bioactive molecules, addressing demands from the life sciences sector for high-purity intermediates.

Environmental and regulatory trends have spurred interest in green synthesis methods for 4,5-difluoro-2-nitroaniline. Innovations like microwave-assisted reactions or enzymatic catalysis reduce waste and energy consumption—a response to the industry’s push for sustainable chemical processes. Analytical techniques such as HPLC and GC-MS ensure quality control, meeting stringent standards for impurities (<0.5%), a common query among quality assurance professionals.

From an SEO perspective, users often search for "4,5-difluoro-2-nitroaniline suppliers," "CAS 78056-39-0 safety data," or "nitroaniline derivatives applications." Addressing these, the compound’s non-hazardous handling (under standard conditions) and compatibility with GMP-certified facilities are key selling points. Additionally, its role in OLED materials and photonics taps into the booming electronics market, where fluorinated compounds improve device efficiency.

In summary, 4,5-Difluoro-2-nitroaniline bridges academic research and industrial applications, driven by advancements in fluorine chemistry and eco-friendly synthesis. Its adaptability to diverse reaction schemes positions it as a critical building block for future innovations, from drug discovery to smart materials.